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Compound of Interest

Compound Name: Ethyl 2-methyl-3-oxopentanoate

Cat. No.: B1604888 Get Quote

Essential Safety and Handling Guide for Ethyl 2-
methyl-3-oxopentanoate
This guide provides crucial safety and logistical information for the handling and disposal of

Ethyl 2-methyl-3-oxopentanoate (CAS: 759-66-0). The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals in a

laboratory setting.

Chemical Properties and Hazards:

Ethyl 2-methyl-3-oxopentanoate is a flammable liquid and should be handled with care.

Vapors may form explosive mixtures with air. It is important to avoid contact with skin and eyes,

as well as inhalation of vapors.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Ethyl 2-methyl-3-oxopentanoate.
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PPE Category Specification

Eye Protection

ANSI-approved safety glasses or chemical

splash goggles are required.[1] A face shield

may be necessary when there is a potential for

splashes.[2]

Hand Protection

Chemical-resistant gloves must be worn. Nitrile

gloves are generally recommended for handling

organic liquids.[3][4] For prolonged contact,

consider heavier-duty gloves such as butyl

rubber.[4] Always inspect gloves for integrity

before use.

Skin and Body Protection

A flame-resistant lab coat should be worn.[4]

Full-length pants and closed-toe shoes are

mandatory in the laboratory.[3][4] For tasks with

a higher risk of splashes, an apron or

oversleeves may be appropriate.[2]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[2]

[3] If engineering controls are insufficient, a

NIOSH-approved respirator with organic vapor

cartridges is necessary.[5][6]

Handling and Storage
Engineering Controls:

Always handle Ethyl 2-methyl-3-oxopentanoate in a properly functioning chemical fume

hood or other approved local exhaust ventilation system.[2][3]

Ensure that an eyewash station and safety shower are readily accessible in the work area.

Safe Handling Practices:

Keep the chemical away from heat, sparks, open flames, and other sources of ignition.
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Use non-sparking tools and explosion-proof equipment.

Ground and bond containers when transferring material to prevent static discharge.

Keep the container tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke in areas where the chemical is handled.

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[4]

Store in a flammable liquids storage cabinet.[4]

Disposal Plan
Dispose of Ethyl 2-methyl-3-oxopentanoate and any contaminated materials as hazardous

waste.[4]

Do not pour the chemical down the drain.[3][7]

All waste containers must be properly labeled.[4]

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures
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Emergency Situation Procedure

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of water

for at least 15 minutes. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration.

Seek immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

For minor spills, absorb with an inert material

(e.g., vermiculite, sand) and place in a suitable

container for disposal.[1] For major spills,

evacuate the area and contact emergency

personnel.[7] Eliminate all ignition sources.[7]
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Workflow for Handling Ethyl 2-methyl-3-oxopentanoate
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Caption: This diagram outlines the procedural workflow for the safe handling of Ethyl 2-
methyl-3-oxopentanoate, from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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